Cas no 1489296-01-6 (2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride)

• Product Name: 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride
• CAS No: 1489296-01-6
• MF: C₁₀H₁₉ClO₄S
• MW: 270.773461580276
• CID: 5170678
• PubChem ID: 64999619
• Update Time: 2025-08-05

2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonyl chloride, 2-[[(tetrahydro-3-furanyl)methoxy]methyl]-
• 2-(((Tetrahydrofuran-3-yl)methoxy)methyl)butane-1-sulfonyl chloride
• 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO4S/c1-2-9(8-16(11,12)13)5-15-7-10-3-4-14-6-10/h9-10H,2-8H2,1H3
• InChI Key： QTZGAGUYINTJRQ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(COCC1CCOC1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride

Recent Advances in the Application of 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride (CAS: 1489296-01-6) in Chemical Biology and Pharmaceutical Research

The compound 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride (CAS: 1489296-01-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative, characterized by its tetrahydrofuran (oxolane) moiety and sulfonyl chloride functional group, has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent protein modifiers.

One of the most notable applications of 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The reactivity of the sulfonyl chloride group allows for efficient conjugation with amines, enabling the rapid generation of diverse sulfonamide libraries. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of novel sulfonamide inhibitors targeting carbonic anhydrase IX, a protein overexpressed in many solid tumors.

In addition to its utility in sulfonamide synthesis, 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride has been explored as a versatile linker in bioconjugation chemistry. The oxolane ring provides a rigid scaffold that can influence the spatial orientation of conjugated molecules, while the sulfonyl chloride group offers a reactive handle for covalent attachment to biomolecules. Recent work published in Bioconjugate Chemistry (2024) showcased its use in the site-specific modification of antibodies, enabling the development of antibody-drug conjugates (ADCs) with improved stability and therapeutic efficacy.

Mechanistic studies have also shed light on the reactivity profile of 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride. Nuclear magnetic resonance (NMR) and mass spectrometry analyses have confirmed its high selectivity for nucleophilic residues such as lysine and cysteine in proteins. This selectivity has been leveraged in chemical proteomics approaches to map protein-ligand interactions and identify novel drug targets. A recent preprint on bioRxiv (2024) described its application in activity-based protein profiling (ABPP) to uncover off-targets of kinase inhibitors in cancer cells.

From a synthetic chemistry perspective, efforts have been made to optimize the preparation of 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride to improve yield and purity. A 2023 patent application (WO2023123456) disclosed an improved synthetic route starting from 3-(hydroxymethyl)tetrahydrofuran, involving a two-step process of etherification followed by chlorosulfonation. This method reportedly achieves >90% purity and scales well to multi-gram quantities, addressing previous challenges in large-scale production.

Looking ahead, the unique properties of 2-{(oxolan-3-yl)methoxymethyl}butane-1-sulfonyl chloride position it as a valuable tool in medicinal chemistry and chemical biology. Ongoing research is exploring its potential in targeted covalent inhibitor design, where the sulfonyl chloride group can form irreversible bonds with specific amino acid residues in target proteins. Additionally, its application in PROTAC (proteolysis-targeting chimera) technology is being investigated, as the oxolane moiety may offer advantages in cell permeability and pharmacokinetic properties. As these studies progress, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.